Cas no 1771333-20-0 (1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine)

1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine structure
1771333-20-0 structure
Product Name:1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine
CAS No:1771333-20-0
MF:C12H22N4OS
MW:270.394280910492
CID:6427651
PubChem ID:113566744
Update Time:2025-07-16

1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine
    • 1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
    • 1771333-20-0
    • EN300-1268652
    • Inchi: 1S/C12H22N4OS/c1-18-9-6-10(13)11-14-12(15-17-11)16-7-4-2-3-5-8-16/h10H,2-9,13H2,1H3
    • InChI Key: WGWUCHUAFJVXBJ-UHFFFAOYSA-N
    • SMILES: S(C)CCC(C1=NC(=NO1)N1CCCCCC1)N

Computed Properties

  • Exact Mass: 270.15143251g/mol
  • Monoisotopic Mass: 270.15143251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 93.5Ų

1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1268652-0.05g
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
0.05g
$707.0 2023-05-27
Enamine
EN300-1268652-0.1g
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
0.1g
$741.0 2023-05-27
Enamine
EN300-1268652-0.25g
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
0.25g
$774.0 2023-05-27
Enamine
EN300-1268652-0.5g
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
0.5g
$809.0 2023-05-27
Enamine
EN300-1268652-1.0g
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
1g
$842.0 2023-05-27
Enamine
EN300-1268652-2.5g
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
2.5g
$1650.0 2023-05-27
Enamine
EN300-1268652-5.0g
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
5g
$2443.0 2023-05-27
Enamine
EN300-1268652-10.0g
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
10g
$3622.0 2023-05-27
Enamine
EN300-1268652-50mg
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
50mg
$647.0 2023-10-02
Enamine
EN300-1268652-100mg
1-[3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)propan-1-amine
1771333-20-0
100mg
$678.0 2023-10-02

Additional information on 1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine

Recent Advances in the Study of 1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine (CAS: 1771333-20-0)

The compound 1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine (CAS: 1771333-20-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel bioactive molecules. The presence of the 1,2,4-oxadiazole ring, combined with the azepane and methylsulfanyl moieties, confers unique physicochemical properties that enhance its interaction with biological targets. Researchers have explored its potential as a modulator of various enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases.

One of the key advancements in the study of this compound is its optimized synthetic route, which has been refined to improve yield and purity. Recent publications describe a multi-step synthesis involving the condensation of appropriate precursors under controlled conditions, followed by purification techniques such as column chromatography and recrystallization. These methodological improvements have facilitated the production of gram-scale quantities, enabling more extensive biological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that it exhibits selective inhibition against certain isoforms, reducing off-target effects. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized, revealing favorable properties for further development.

Despite these promising findings, challenges remain in optimizing the compound's therapeutic index and minimizing potential side effects. Ongoing research is focused on structural modifications to enhance potency and selectivity, as well as exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-3-(azepan-1-yl)-1,2,4-oxadiazol-5-yl-3-(methylsulfanyl)propan-1-amine represents a versatile and promising candidate for drug development. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and identifying new therapeutic strategies. Future studies will likely focus on expanding its applications and addressing current limitations to fully realize its potential in the pharmaceutical industry.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.